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2-(1-acetyl-2,3-dihydro-1H-indole-5-sulfonamido)benzamide

Name: 2-(1-acetyl-2,3-dihydro-1H-indole-5-sulfonamido)benzamide
Brand: Smolecule
SKU: S5273037
Rating: 5 (7 reviews)

Catalog No.

S5273037

CAS No.

M.F

C17H17N3O4S

M. Wt

359.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(1-acetyl-2,3-dihydro-1H-indole-5-sulfonamido)be...

3. Specification
4. Others

General Information

Product Name

2-(1-acetyl-2,3-dihydro-1H-indole-5-sulfonamido)benzamide

IUPAC Name

2-[(1-acetyl-2,3-dihydroindol-5-yl)sulfonylamino]benzamide

Molecular Formula

C17H17N3O4S

Molecular Weight

359.4 g/mol

InChI

InChI=1S/C17H17N3O4S/c1-11(21)20-9-8-12-10-13(6-7-16(12)20)25(23,24)19-15-5-3-2-4-14(15)17(18)22/h2-7,10,19H,8-9H2,1H3,(H2,18,22)

InChI Key

AZOXDBZMOAPQHN-UHFFFAOYSA-N

SMILES

CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)N

Canonical SMILES

CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)N

The exact mass of the compound 2-{[(1-acetyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzamide is 359.09397721 g/mol and the complexity rating of the compound is 630. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Description

Molecular Structure Analysis

The compound's name provides some information about its structure. It contains several functional groups:

A benzamide group: a benzene ring with a carbonyl group (C=O) connected to a nitrogen atom (amide)
A sulfonyl group: an SO2 group bound to a nitrogen atom
An acetyl group: a carbonyl group connected to a methyl group (CH3CO)
An indole ring: a bicyclic aromatic ring system containing a nitrogen atom

Based on the name, the structure likely involves the benzamide group linked at the 2-position (second carbon) to a sulfonamide group. The sulfonamide group connects to the indole ring, which has an acetyl group attached at the 1-position.

Chemical Reactions Analysis

Synthesis: The compound could be synthesized by reacting a 2-aminobenzamide with a sulfonyl chloride derived from the indoleacetic acid. The indoleacetic acid would undergo conversion to the corresponding sulfonyl chloride, followed by reaction with the benzamide [].
Decomposition: The compound might decompose under high temperatures or acidic/basic conditions. The amide and sulfonamide bonds could hydrolyze, breaking the molecule into its constituent parts.